Cas no 112291-06-2 (N',N'-dimethyl-N-phenylbut-2-enediamide)

• Product name: N',N'-dimethyl-N-phenylbut-2-enediamide
• CAS No: 112291-06-2
• MF: C₁₂H₁₄N₂O₂
• MW: 218.252
• CID: 2608457
• PubChem ID: 71336291

N',N'-dimethyl-N-phenylbut-2-enediamide Chemical and Physical Properties

Names and Identifiers

• N',N'-dimethyl-N-phenylbut-2-enediamide
• DTXSID90764129
• N~1~,N~1~-Dimethyl-N~4~-phenylbut-2-enediamide
• 112291-06-2

• Inchi： InChI=1S/C12H14N2O2/c1-14(2)12(16)9-8-11(15)13-10-6-4-3-5-7-10/h3-9H,1-2H3,(H,13,15)
• InChI Key： NMKNXEYTPGRGHL-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 218.105527694Da
• Monoisotopic Mass: 218.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 52.90000
• LogP: 1.91900